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Abstract
2-tert-Butylcyclohexyl acetate, a colorless liquid with a characteristic fruity, woody aroma, is

a widely utilized synthetic fragrance ingredient. While its primary application lies within the

fragrance and cosmetics industries, it also finds use as a solvent in various formulations,

including coatings and adhesives. This technical guide provides a comprehensive overview of

the physicochemical properties of 2-tert-butylcyclohexyl acetate, its synthesis, and its

established applications. Notably, while categorized as a solvent in certain industrial contexts,

its use as a reaction medium in chemical synthesis is not well-documented in scientific

literature. This paper aims to consolidate the existing knowledge and highlight potential areas

for future research into its broader applications as a solvent.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of a solvent is crucial for its

application. The key properties of 2-tert-butylcyclohexyl acetate are summarized in the tables

below.

Table 1: General and Physical Properties
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Property Value Reference

Chemical Formula C₁₂H₂₂O₂ [1][2]

Molecular Weight 198.30 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point 220 - 222 °C [3]

Density 0.941 g/cm³ [3]

Refractive Index (n20/D) 1.450 - 1.455 [3]

Solubility in Water
7.462 mg/L @ 25 °C

(estimated)
[2]

Flash Point 87 °C [4]

Vapor Pressure
0.103 mmHg @ 25 °C

(estimated)
[5]

Table 2: Chromatographic and Spectroscopic Data
Parameter Value Reference

Kovats Retention Index

(Standard non-polar)
1281.6, 1305.5 [1]

Top 5 Mass Spectrum Peaks

(m/z)
57, 82, 43, 67, 41 [6]

Table 3: Safety and Handling
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Aspect Information Reference

GHS Hazard Statements
H411: Toxic to aquatic life with

long lasting effects.
[4][7]

Precautionary Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container to an

approved disposal site.

[4][7]

Incompatible Materials
Strong acids, alkalis, or

oxidizing agents.
[4]

Storage Conditions

Store in a well-ventilated

place. Keep container tightly

closed. Keep cool.

[4]

Synthesis of 2-tert-Butylcyclohexyl Acetate
The most common method for synthesizing 2-tert-butylcyclohexyl acetate is through the

esterification of 2-tert-butylcyclohexanol with acetic anhydride or acetic acid.

Experimental Protocol: Esterification of 2-tert-
Butylcyclohexanol
Materials:

2-tert-butylcyclohexanol

Acetic anhydride

Anhydrous sodium acetate (catalyst)

Water

2% Sodium hydroxide solution

Saturated sodium chloride solution
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Procedure:

In a round-bottom flask equipped with a reflux condenser, combine 2-tert-butylcyclohexanol,

acetic anhydride, and a catalytic amount of anhydrous sodium acetate.

Heat the reaction mixture to reflux (approximately 145-150 °C) for 5 hours.

After cooling to room temperature, wash the mixture successively with water, 2% sodium

hydroxide solution, and saturated sodium chloride solution.

Separate the organic layer and purify by vacuum fractionation to obtain 2-tert-
butylcyclohexyl acetate.

Reactants

Catalyst

2-tert-butylcyclohexanol

EsterificationAcetic Anhydride

Anhydrous Sodium Acetate

WorkupCooling & Washing PurificationVacuum Fractionation 2-tert-Butylcyclohexyl
Acetate

Click to download full resolution via product page

Synthesis of 2-tert-Butylcyclohexyl Acetate.

Applications of 2-tert-Butylcyclohexyl Acetate
Fragrance Industry
The primary application of 2-tert-butylcyclohexyl acetate is as a fragrance ingredient in a

wide array of consumer products. Its fresh, fruity, and woody scent makes it a versatile
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component in perfumes, cosmetics, soaps, shampoos, and household cleaners.[8][9] The

stability of the ester functional group ensures the longevity of the fragrance in various

formulations.

Solvent in Formulations
2-tert-Butylcyclohexyl acetate is also utilized as a solvent, primarily in the context of

dissolving and carrying other fragrance components in cosmetic and personal care products.[1]

[3] Its low volatility and good solvency power for many organic compounds make it suitable for

these applications.[3] It is also used as a solvent in the formulation of coatings and adhesives,

where it can improve the application properties of the product.[3]

Fragrance Industry Solvent Applications

2-tert-Butylcyclohexyl Acetate

Perfumes Cosmetics Soaps & Shampoos Household Cleaners Fragrance Formulations Coatings Adhesives

Click to download full resolution via product page

Primary Applications of 2-tert-Butylcyclohexyl Acetate.

2-tert-Butylcyclohexyl Acetate as a Solvent in
Chemical Reactions: A Literature Gap
Despite its classification as a solvent in certain industrial applications, a comprehensive review

of the scientific literature reveals a significant lack of data on the use of 2-tert-butylcyclohexyl
acetate as a reaction medium for chemical synthesis. No specific examples of reactions

conducted in this solvent, complete with experimental protocols and quantitative data on yields

or reaction kinetics, were found.

This presents a notable knowledge gap. Given its high boiling point, stability, and solvency for

organic compounds, 2-tert-butylcyclohexyl acetate could potentially serve as a useful solvent
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in certain organic reactions. Its relatively low polarity, as suggested by its poor water solubility,

would make it suitable for reactions involving non-polar reactants.

Potential as a Green Solvent
The principles of green chemistry encourage the use of safer solvents. While 2-tert-
butylcyclohexyl acetate is classified as toxic to aquatic life, its low volatility could reduce

worker exposure and environmental release compared to more volatile solvents.[4] Further

research is needed to evaluate its biodegradability and overall environmental impact to

determine its viability as a "greener" alternative to conventional solvents.

Conclusion and Future Outlook
2-tert-Butylcyclohexyl acetate is a well-established fragrance ingredient and a functional

solvent in various formulations. Its physicochemical properties are well-characterized, and its

synthesis is straightforward. However, its potential as a solvent for chemical reactions remains

largely unexplored. Future research should focus on:

Investigating its performance as a reaction medium for a range of organic transformations.

Quantifying its solvent parameters, such as polarity indices, to better predict its behavior.

Conducting a thorough environmental impact assessment to evaluate its potential as a green

solvent.

Addressing these research gaps could unlock new applications for this readily available

industrial chemical, extending its utility beyond the fragrance industry and into the realm of

synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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